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Compound of Interest

Compound Name: Niobium(V) ethoxide

Cat. No.: B8205230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Niobium(V)
ethoxide from niobium pentachloride. It includes a detailed experimental protocol, reaction

mechanism, characterization data, and safety information, tailored for professionals in research

and development.

Introduction
Niobium(V) ethoxide, with the chemical formula Nb₂(OC₂H₅)₁₀, is a colorless, moisture-

sensitive liquid that serves as a critical precursor in materials science and catalysis.[1] Its high

reactivity and solubility in organic solvents make it an ideal starting material for the sol-gel

synthesis of niobium-based materials, such as niobium oxides (Nb₂O₅), which are utilized in

electronics, optics, and catalysis.[1] This guide focuses on a common and effective method for

its preparation from niobium pentachloride.

Synthesis of Niobium(V) Ethoxide
The synthesis of Niobium(V) ethoxide from niobium pentachloride is typically achieved

through the reaction with ethanol in the presence of a base, such as ammonia, to neutralize the

hydrogen chloride byproduct. The overall balanced chemical equation for this reaction is:

NbCl₅ + 5 C₂H₅OH + 5 NH₃ → Nb(OC₂H₅)₅ + 5 NH₄Cl
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In solution, Niobium(V) ethoxide exists as a dimer, Nb₂(OC₂H₅)₁₀.[1]

Experimental Protocol
This section details a robust protocol for the synthesis of Niobium(V) ethoxide, adapted from

established procedures.

Reagents and Materials
Reagent/Materi
al

Formula
Molar Mass (
g/mol )

Quantity (per
mole of NbCl₅)

Notes

Niobium

Pentachloride
NbCl₅ 270.17

1 mole (270.17

g)

High purity,

handle under

inert

atmosphere.

Anhydrous

Ethanol
C₂H₅OH 46.07

80 moles (3685.6

g)
Must be dry.

Anhydrous

Ammonia
NH₃ 17.03

5.5 moles (93.67

g)

Can be bubbled

as a gas or

added as a

solution in

ethanol.

Inert Gas N₂ or Ar - As needed

For maintaining

an inert

atmosphere.

Equipment
Three-necked round-bottom flask equipped with a mechanical stirrer, a gas inlet, and a

dropping funnel.

Low-temperature cooling bath (e.g., cryostat or dry ice/acetone bath).

Filtration apparatus (e.g., Schlenk filter or a filter funnel under an inert atmosphere).

Vacuum distillation apparatus.
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Procedure
Preparation of Ammoniacal Ethanol Solution: Under an inert atmosphere of nitrogen or

argon, dissolve 5.5 moles of dry ammonia in 80 moles of absolute ethanol in the reaction

flask. Cool this solution to -40 °C using a low-temperature bath.

Addition of Niobium Pentachloride: While vigorously stirring the ammoniacal ethanol solution,

slowly add 1 mole of niobium(V) chloride. The addition should be controlled to maintain the

reaction temperature below -30 °C. A suspension will form as the reaction proceeds.

Reaction Completion: After the addition is complete, allow the reaction mixture to slowly

warm to 5 °C while continuing to stir. Subsequently, cool the suspension back down to -40

°C.

Filtration: Filter the cold suspension under an inert atmosphere to remove the precipitated

ammonium chloride.

Purification: The filtrate, containing the Niobium(V) ethoxide, is then subjected to vacuum

distillation. The product is collected at approximately 140 °C and 0.5 mbar.

Yield: This process can be expected to yield approximately 80% of the theoretical amount of

Niobium(V) ethoxide. The yield can be further improved to around 90% by appropriate

handling and reuse of the filter cake.

Diagrams
Chemical Reaction Pathway
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Figure 1: Chemical Reaction for the Synthesis of Niobium(V) Ethoxide
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5 NH₃

Click to download full resolution via product page

Caption: Figure 1: Chemical Reaction for the Synthesis of Niobium(V) Ethoxide

Experimental Workflow
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Figure 2: Experimental Workflow for Niobium(V) Ethoxide Synthesis
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Caption: Figure 2: Experimental Workflow for Niobium(V) Ethoxide Synthesis

Dimeric Structure of Niobium(V) Ethoxide
Caption: Figure 3: Dimeric Structure of Niobium(V) Ethoxide

Characterization of Niobium(V) Ethoxide
The successful synthesis of Niobium(V) ethoxide can be confirmed through various analytical

techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show two main signals corresponding to

the methylene (-CH₂) and methyl (-CH₃) protons of the ethoxide ligands. Due to the

presence of both terminal and bridging ethoxide groups in the dimeric structure, these

signals may be complex.

¹³C NMR: The carbon NMR spectrum should display signals for the methylene and methyl

carbons of the ethoxide groups.

Group ¹H Chemical Shift (ppm) ¹³C Chemical Shift (ppm)

-O-CH₂-CH₃ ~ 3.5 - 4.5 (complex multiplets) ~ 60 - 70

-O-CH₂-CH₃ ~ 1.0 - 1.5 (complex multiplets) ~ 18 - 20

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Niobium(V) ethoxide will be dominated by the vibrational modes of the

ethoxide ligands and the Nb-O bonds.

Wavenumber (cm⁻¹) Assignment

2850 - 3000 C-H stretching vibrations of the ethoxide groups.

1350 - 1480 C-H bending vibrations.

1000 - 1150 C-O stretching vibrations.

500 - 600 Nb-O stretching vibrations.

Raman Spectroscopy
Raman spectroscopy provides complementary information to FTIR, particularly for the

symmetric vibrations of the molecule.
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Wavenumber (cm⁻¹) Assignment

2850 - 3000 C-H stretching vibrations.

800 - 900 C-C stretching vibrations.

500 - 600 Symmetric Nb-O stretching vibrations.

Safety Information
Niobium(V) chloride: Corrosive and reacts violently with water. It should be handled in a dry,

inert atmosphere.

Ethanol: Flammable liquid.

Ammonia: Toxic and corrosive gas with a pungent odor.

Niobium(V) ethoxide: Flammable and moisture-sensitive. It will hydrolyze upon contact with

air.

All manipulations should be carried out in a well-ventilated fume hood, and appropriate

personal protective equipment (gloves, safety glasses, lab coat) should be worn at all times.

This guide provides a foundational understanding and a practical protocol for the synthesis of

Niobium(V) ethoxide. Researchers should always consult relevant safety data sheets and

perform a thorough risk assessment before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8205230#synthesis-of-niobium-v-ethoxide-from-
niobium-pentachloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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